ML327

• CAS No.: 1883510-31-3
• Product Name: ML327
• Molecular Formula: C19H18N4O4
• Molecular Weight: 366.38
• IUPAC Name: N-[3-[(2-oxo-1H-pyridine-3-carbonyl)amino]propyl]-5-phenyl-1,2-oxazole-3-carboxamide
• Standard InChI: InChI=1S/C19H18N4O4/c24-17-14(8-4-9-20-17)18(25)21-10-5-11-22-19(26)15-12-16(27-23-15)13-6-2-1-3-7-13/h1-4,6-9,12H,5,10-11H2,(H,20,24)(H,21,25)(H,22,26)
• Standard InChIKey: NNNDNXLMQAPQQQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=NO2)C(=O)NCCCNC(=O)C3=CC=CNC3=O
• Appearance: Solid powder
• Description: ML327 is a blocker of MYC. ML327 mediated transcriptional de-repression of E-cadherin and inhibition of epithelial-to-mesenchymal transition. ML327 induces apoptosis and sensitizes Ewing sarcoma cells to TNF-related apoptosis-inducing ligand. ML327 blocks MYC expression and tumor formation in neuroblastoma.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ML-327; ML 327; ML327.
• Reference: 1: Padmanabhan C, Rellinger EJ, Zhu J, An H, Woodbury LG, Chung DH, Waterson AG, Lindsley CW, Means AL, Beauchamp RD. cFLIP critically modulates apoptotic resistance in epithelial-to-mesenchymal transition. Oncotarget. 2017 Jul 25;8(60):101072-101086. doi: 10.18632/oncotarget.19557. eCollection 2017 Nov 24. PubMed PMID: 29254146; PubMed Central PMCID: PMC5731856.; 2: Rellinger EJ, Padmanabhan C, Qiao J, Craig BT, An H, Zhu J, Correa H, Waterson AG, Lindsley CW, Beauchamp RD, Chung DH. Isoxazole compound ML327 blocks MYC expression and tumor formation in neuroblastoma. Oncotarget. 2017 Jul 20;8(53):91040-91051. doi: 10.18632/oncotarget.19406. eCollection 2017 Oct 31. PubMed PMID: 29207623; PubMed Central PMCID: PMC5710904.; 3: Rellinger EJ, Padmanabhan C, Qiao J, Appert A, Waterson AG, Lindsley CW, Beauchamp RD, Chung DH. ML327 induces apoptosis and sensitizes Ewing sarcoma cells to TNF-related apoptosis-inducing ligand. Biochem Biophys Res Commun. 2017 Sep 16;491(2):463-468. doi: 10.1016/j.bbrc.2017.07.050. Epub 2017 Jul 14. PubMed PMID: 28716733; PubMed Central PMCID: PMC5564678.; 4: Stoops SL, Waterson AG, An H, Deane N, Daniels JS, Morrison R, Engers JL, Beauchamp D, Lindsley CW. Discovery and characterization of a small molecule that restores E-cadherin expression in cancer cell lines via a new mechanism. 2012 Dec 13 [updated 2013 Mar 22]. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Available from http://www.ncbi.nlm.nih.gov/books/NBK344134/ PubMed PMID: 26913352.; 5: Brogan JT, Stoops SL, Brady S, An H, Weaver C, Daniels JS, Beauchamp RD, Lindsley CW, Waterson AG. Optimization of a small molecule probe that restores e-cadherin expression. Bioorg Med Chem Lett. 2015 Oct 1;25(19):4260-4. doi: 10.1016/j.bmcl.2015.07.104. Epub 2015 Aug 6. PubMed PMID: 26299347; PubMed Central PMCID: PMC4567403.; 6: An H, Stoops SL, Deane NG, Zhu J, Zi J, Weaver C, Waterson AG, Zijlstra A, Lindsley CW, Beauchamp RD. Small molecule/ML327 mediated transcriptional de-repression of E-cadherin and inhibition of epithelial-to-mesenchymal transition. Oncotarget. 2015 Sep 8;6(26):22934-48. PubMed PMID: 26082441; PubMed Central PMCID: PMC4673210.
• PubChem Compound: 60167648
• Last Modified: Nov 11 2021